Cas no 905810-50-6 (4-(2-Chlorophenoxy)methyl-5-methylisoxazole-3-carboxylic acid)

• Product Name: 4-(2-Chlorophenoxy)methyl-5-methylisoxazole-3-carboxylic acid
• CAS No: 905810-50-6
• MF: C₁₂H₁₀ClNO₄
• MW: 267.665102481842
• MDL: MFCD08277209
• CID: 3031807
• PubChem ID: 8027587
• Update Time: 2025-04-21

4-(2-Chlorophenoxy)methyl-5-methylisoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(2-氯苯氧基)甲基]-5-甲基-3-异恶唑甲酸
• 4-[(2-chlorophenoxy)methyl]-5-methylisoxazole-3-carboxylic acid
• 4-[(2-chlorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid
• 4-((2-Chlorophenoxy)methyl)-5-methylisoxazole-3-carboxylic acid
• BBL015817
• STK260839
• 4-((2-Chlorophenoxy)methyl)-5-methylisoxazole-3-carboxylicacid
• 4-(2-Chlorophenoxymethyl)-5-methylisoxazole-3-carboxylic acid
• ALBB-007026
• MFCD08277209
• VS-05029
• CS-0325926
• H24358
• 4-(2-chlorophenoxymethyl)-5-methyl-1,2-oxazole-3-carboxylic acid
• AKOS000265851
• 905810-50-6
• 4-(2-Chlorophenoxy)methyl-5-methylisoxazole-3-carboxylic acid

• MDL： MFCD08277209
• Inchi： 1S/C12H10ClNO4/c1-7-8(11(12(15)16)14-18-7)6-17-10-5-3-2-4-9(10)13/h2-5H,6H2,1H3,(H,15,16)
• InChI Key： RGXQIXVPWCUTJK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCC1C(C(=O)O)=NOC=1C

Computed Properties

• Exact Mass: 267.0298355Da
• Monoisotopic Mass: 267.0298355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.6

4-(2-Chlorophenoxy)methyl-5-methylisoxazole-3-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers